molecular formula C6H11N B3380835 2,2-Dimethylbutanenitrile CAS No. 20654-46-0

2,2-Dimethylbutanenitrile

Cat. No. B3380835
CAS RN: 20654-46-0
M. Wt: 97.16 g/mol
InChI Key: OSEGNECCBMDWRB-UHFFFAOYSA-N
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Description

2,2-Dimethylbutanenitrile , also known as neopentyl cyanide , is an organic compound with the chemical formula C₆H₁₁N . It consists of a nitrile group (–CN) attached to a neopentyl (2,2-dimethylpropane) backbone. This compound is colorless and has a faint, sweet odor. Neopentyl cyanide is primarily used as an intermediate in organic synthesis and as a building block for more complex molecules .


Synthesis Analysis

The synthesis of neopentyl cyanide involves the reaction of neopentyl bromide (2,2-dimethylbromopropane) with sodium cyanide (NaCN) in an aprotic solvent such as dimethyl sulfoxide (DMSO). The reaction proceeds via nucleophilic substitution, resulting in the formation of neopentyl cyanide .


Molecular Structure Analysis

The molecular structure of neopentyl cyanide consists of a branched carbon chain with a nitrile group attached to one of the carbon atoms. The neopentyl group provides steric hindrance due to its bulky nature, affecting the reactivity of the compound .


Chemical Reactions Analysis

  • Substitution Reactions : Neopentyl cyanide can participate in nucleophilic substitution reactions, where the nitrile group is replaced by other functional groups .


Physical And Chemical Properties Analysis

  • Density : The density of neopentyl cyanide is approximately 0.79 g/cm³ .

Scientific Research Applications

Synthesis and Reaction in Organic Chemistry

2,2-Dimethylbutanenitrile has been explored in various syntheses and reactions in organic chemistry. For instance, it was involved in the direct cyclization to yield 1-amino-2,2-dimethylcyclopropane-1-carbonitrile and related compounds, which have potential applications in further chemical syntheses (Aelterman et al., 1999). Similarly, the compound played a role in the synthesis of new π-conjugated α-cyanostilbene derivatives used as colorimetric sensors for volatile acids and organic amine gases, indicating its utility in sensor development (Cao et al., 2020).

Pharmacokinetic Evaluation

In pharmacology, this compound (or derivatives) has been used in studies for pharmacokinetic evaluation. For example, an assay involving this compound was developed to quantify its presence in rat plasma, facilitating the study of its behavior in biological systems (Parise et al., 2008).

Impact on Cytochrome P450 Isoforms

This compound has also been studied for its effects on cytochrome P450 isoforms and other enzymes in human hepatocytes. Such studies are crucial for understanding the metabolic processing of various compounds in the human body (Easterbrook et al., 2001).

Neuroprotective Effects in Neuroinflammation

The derivative dimethylfumarate, related to this compound, has been researched for its neuroprotective effects in conditions like multiple sclerosis. This shows the potential of derivatives of this compound in therapeutic applications (Linker et al., 2011).

Environmental Applications

Environmental applications of this compound include its use as a probe molecule in studies of metal catalysts. This application demonstrates its utility in understanding and improving catalytic processes (Burch & Paâl, 1994).

Safety and Hazards

  • Storage : Store neopentyl cyanide in a cool, dry place away from direct sunlight and incompatible materials .

properties

IUPAC Name

2,2-dimethylbutanenitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H11N/c1-4-6(2,3)5-7/h4H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OSEGNECCBMDWRB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)(C)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H11N
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801318822
Record name 2,2-Dimethylbutanenitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801318822
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

97.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

20654-46-0
Record name 2,2-Dimethylbutanenitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=20654-46-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2,2-Dimethylbutanenitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801318822
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2,2-dimethylbutanenitrile
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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